Cas no 1383474-84-7 (ethyl 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: ethyl 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1383474-84-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1105571
• PubChem ID: 67976370
• Update Time: 2025-06-11

ethyl 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-Imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• ethyl 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate
• 1383474-84-7
• CS-0083429
• MFCD29068833
• 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• ethyl 7-oxo-1H-imidazo[1,2-a]pyridine-3-carboxylate
• FNCVPQBYHZMRRX-UHFFFAOYSA-N
• DB-142515
• SCHEMBL9941870
• ethyl7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate
• PS-20299

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)8-6-11-9-5-7(13)3-4-12(8)9/h3-6,11H,2H2,1H3
• InChI Key： BFHBQAYTRCOGTR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2=CC(C=CN21)=O)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylate

Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate, identified by the CAS No. 1383474-84-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which have been extensively studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a fused imidazole and pyridine ring system, with a hydroxyl group at position 7 and an ethyl ester substituent at position 3.

The synthesis of Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the imidazo[1,2-a]pyridine core through cyclization reactions. This is followed by the introduction of the hydroxyl group at position 7 and the esterification step to introduce the ethyl carboxylate moiety. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

Recent studies have highlighted the potential of Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate as a lead compound in drug development. Its unique structure endows it with properties that make it suitable for targeting various biological pathways. For instance, researchers have explored its ability to modulate enzyme activity and interact with specific receptors, which could be harnessed for therapeutic purposes.

In addition to its pharmacological applications, Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate has also been investigated for its role in materials science. The compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have shown that it can be incorporated into thin-film transistor (TFT) structures, demonstrating promising performance in terms of charge transport properties.

The CAS No. 1383474-84-7 serves as a unique identifier for this compound within chemical databases and literature. This identifier is crucial for ensuring consistency and accuracy in scientific communication regarding Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate.

As research into Ethyl 7-HydroxyImidazo[1,2-A]Pyridine-3-Carboxylate continues to advance, new insights into its properties and applications are expected to emerge. Its role as a versatile building block in organic synthesis positions it as a valuable tool for chemists and pharmacologists alike.